Cas no 1803747-68-3 (3-Cyano-2-ethyl-4-hydroxyphenylacetic acid)

• Product Name: 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid
• CAS No: 1803747-68-3
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 5010664
• Update Time: 2025-09-27

3-Cyano-2-ethyl-4-hydroxyphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid

• Inchi： 1S/C11H11NO3/c1-2-8-7(5-11(14)15)3-4-10(13)9(8)6-12/h3-4,13H,2,5H2,1H3,(H,14,15)
• InChI Key： ABODVCGSFLAGMD-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC(=O)O)=C(C=1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 281
• XLogP3: 2.1
• Topological Polar Surface Area: 81.3

Additional information on 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid

Introduction to 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid (CAS No. 1803747-68-3)

3-Cyano-2-ethyl-4-hydroxyphenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1803747-68-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its cyano, ethyl, and hydroxy functional groups arranged on a phenylacetic acid backbone, exhibits a unique set of chemical properties that make it a promising candidate for various applications, particularly in drug discovery and synthetic chemistry.

The structural motif of 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid positions it as a versatile intermediate in the synthesis of more complex molecules. The presence of the cyano group (-CN) imparts a certain reactivity that can be exploited in forming amide or imide bonds, while the ethyl group (-CH₂CH₃) adds another layer of structural complexity. The hydroxy group (-OH) not only influences the solubility and stability of the compound but also opens up possibilities for further derivatization, such as esterification or glycosylation.

In recent years, there has been a surge in research focused on identifying novel pharmacophores that can modulate biological pathways associated with inflammation, metabolic disorders, and neurodegenerative diseases. 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid has emerged as a compound of interest due to its structural features that are reminiscent of known bioactive molecules. Specifically, the combination of a phenyl ring with electron-withdrawing cyano and hydroxy groups, coupled with an alkyl substituent, suggests potential interactions with enzymes and receptors involved in these pathways.

One of the most compelling aspects of 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid is its potential role as a scaffold for drug development. Researchers have been exploring its derivatives to identify compounds with enhanced bioavailability and improved pharmacokinetic profiles. For instance, modifications to the ethyl group or the hydroxy group have been investigated to optimize solubility and metabolic stability. Additionally, the cyano group has been targeted for conversion into other functional moieties, such as carboxamides or tetrazoles, which can lead to novel therapeutic agents.

The cyano functionality in 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid is particularly noteworthy due to its ability to participate in various chemical reactions. It can undergo nucleophilic addition reactions, forming cyanohydrins or imines, which are crucial intermediates in organic synthesis. Furthermore, the cyano group can be reduced to an amine group (-NH₂), expanding the compound's utility in constructing more complex molecules. These reactivities make 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid a valuable building block for medicinal chemists seeking to develop new drugs.

Recent studies have also highlighted the potential biological activities of 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid and its derivatives. In vitro assays have shown that certain analogs exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, preliminary in vivo studies suggest that these compounds may have protective effects against oxidative stress and neurodegeneration. These findings underscore the importance of further investigating this compound as a potential therapeutic agent.

The synthesis of 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, advances in synthetic methodology have made it possible to access this compound more efficiently. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have been employed to streamline the synthesis while maintaining high chemical integrity.

The pharmacological potential of 3-Cyano-2-ethyl-4-hydroxyphenylacetic acid extends beyond its role as an intermediate. The hydroxy group on the phenyl ring provides a site for hydrogen bonding interactions with biological targets, enhancing binding affinity. This feature has been exploited in designing molecules that interact with proteins involved in metabolic regulation and signal transduction. Furthermore, the ethyl substituent contributes to lipophilicity, which is often critical for membrane permeability and oral bioavailability.

In conclusion,3-Cyano-2-ethyl-4-hydroxyphenylacetic acid (CAS No. 1803747-68-3) represents a fascinating compound with diverse applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for drug development, offering opportunities to design novel therapeutics targeting various diseases. As research continues to uncover new biological activities and synthetic strategies,3-Cyano-2ethyl 4hydroxypy enlacetic aci d will likely remain at forefront innovation within medicinal chemistry field.